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For Researchers, Scientists, and Drug Development Professionals

Introduction

ELA-32, also known as Elabela or Toddler, is a recently identified endogenous peptide
hormone that, along with apelin, serves as a ligand for the G-protein coupled receptor APJ. The
ELA-32/APJ signaling axis plays a crucial role in various physiological processes, including
cardiovascular development and function, fluid homeostasis, and energy metabolism. The
production of high-purity, biologically active recombinant human ELA-32 is essential for further
elucidating its physiological functions and for the development of novel therapeutic agents
targeting the apelinergic system.

These application notes provide a comprehensive overview and detailed protocols for the
expression and purification of recombinant human ELA-32. While a specific, publicly available,
step-by-step protocol for untagged human ELA-32 is not readily found in the literature, this
document synthesizes established methodologies for the production of similar recombinant
peptides and fusion proteins in mammalian expression systems.

ELA-32 Signaling Pathway

ELA-32 binding to the APJ receptor initiates a cascade of intracellular signaling events through
two primary pathways: the G-protein-dependent pathway and the [3-arrestin-dependent
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pathway. Activation of the G-protein pathway leads to the inhibition of adenylyl cyclase,
resulting in decreased cyclic AMP (CAMP) levels, as well as the activation of phospholipase C,
which triggers calcium mobilization and the activation of the ERK1/2 signaling cascade. The -
arrestin pathway is also engaged upon receptor activation. Furthermore, ELA-32 signaling has
been shown to activate the PIBK/AKT/mTOR pathway, which is critical for cell survival and
proliferation.
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 To cite this document: BenchChem. [Application Notes and Protocols for Recombinant
Human ELA-32 Expression and Purification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788165#recombinant-human-ela-32-expression-
and-purification-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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